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A comprehensive examination of the cellular roles, protein interactions, and signaling pathways

associated with the Cysteine-Rich with HIS-1 Domain and CHORD-Like 1 protein (CHIC35)

remains an area of active investigation within the scientific community. Currently, publicly

available scientific literature and databases lack specific information directly detailing the

functions of a protein designated "CHIC35."

This technical guide aims to address this knowledge gap by providing a framework for potential

research directions and highlighting related proteins that may offer functional parallels. While

direct data on CHIC35 is unavailable, we will explore the functions of proteins with similar

domain architectures and nomenclature, such as CHIC2, to infer potential cellular roles and

guide future experimental design.

Hypothetical Functions and Research Directions
Given the absence of direct evidence, we can speculate on the potential functions of CHIC35
based on the characteristics of the CHIC protein family. Members of this family are often

implicated in the regulation of protein degradation and cellular signaling pathways. Future

research into CHIC35 should prioritize the following areas:

Cellular Localization: Determining the subcellular location of CHIC35 is a critical first step. Is

it membrane-associated, cytosolic, or nuclear? This information will provide crucial clues

about its potential interaction partners and cellular functions.
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Protein-Protein Interactions: Identifying the binding partners of CHIC35 is paramount to

understanding its role in the cell. Techniques such as co-immunoprecipitation followed by

mass spectrometry (Co-IP/MS) could reveal a network of interacting proteins, shedding light

on the pathways it may regulate.

Functional Assays: Once interaction partners are identified, functional assays can be

employed to determine the consequences of these interactions. For example, does CHIC35
regulate the stability or activity of its binding partners? Does it play a role in specific signaling

cascades?

A Case Study: The CHIC2-CHIP Interaction as a
Potential Model
To illustrate a potential functional paradigm, we can examine the well-characterized interaction

between CHIC2 and the E3 ubiquitin ligase CHIP. This interaction provides a valuable model

for how a CHIC family member can regulate a key cellular process.

The CHIC2-CHIP Regulatory Axis
The carboxy-terminus of Hsp70-interacting protein (CHIP) is a crucial E3 ubiquitin ligase

involved in protein quality control by targeting misfolded proteins for degradation. CHIC2, a

membrane-anchored protein, has been shown to interact with CHIP in a chaperone-

independent manner, thereby attenuating its ligase activity. This interaction is thought to

provide a mechanism for spatially regulating CHIP's function at the membrane.

Below is a conceptual workflow for investigating a potential interaction between CHIC35 and a

hypothetical partner protein.
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Protein Interaction Discovery

Validation of Interaction

Functional Characterization

Co-immunoprecipitation of CHIC35 from cell lysates

Mass Spectrometry Analysis of co-precipitated proteins

Identification of Potential Interacting Partners

Reciprocal Co-immunoprecipitation

Validate hit

In vitro pull-down assays with purified proteins

Cellular localization studies (Immunofluorescence)

Confirm direct interaction

Functional assays (e.g., ubiquitination assays if partner is a ligase)

Phenotypic analysis upon CHIC35 knockdown/knockout
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To cite this document: BenchChem. [Unraveling the Cellular Enigma: The Functional
Landscape of CHIC35]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668616#what-is-the-function-of-chic35-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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